Cas no 2110-14-7 (2-Pyridinecarboxaldehyde,oxime, [C(Z)]-)

2-Pyridinecarboxaldehyde oxime, [C(Z)]-, is a specialized organic compound featuring a pyridine ring substituted with an oxime functional group at the 2-position. This structure imparts unique reactivity, making it valuable in coordination chemistry and as an intermediate in synthetic organic applications. The (Z)-configuration of the oxime group enhances its selectivity in chelation and metal-binding processes. Its pyridine moiety contributes to stability and solubility in polar solvents, facilitating its use in catalytic and pharmaceutical research. The compound’s well-defined stereochemistry and functional group compatibility make it a precise reagent for constructing complex molecular frameworks, particularly in heterocyclic synthesis and ligand design.
2-Pyridinecarboxaldehyde,oxime, [C(Z)]- structure
2110-14-7 structure
Product Name:2-Pyridinecarboxaldehyde,oxime, [C(Z)]-
CAS No:2110-14-7
MF:C6H6N2O
MW:122.12464094162
CID:252304
PubChem ID:135423666
Update Time:2025-06-07

2-Pyridinecarboxaldehyde,oxime, [C(Z)]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxaldehyde,oxime, [C(Z)]-
    • 2-Pyridinealdoxime
    • Pyridine-2-aldoxime
    • syn-2-Pyridinealdoxime
    • 2-hydroxyiminomethyl-pyridine
    • 2-pyridinaldoxime
    • CHEMBL2420590
    • cholestan-3-one oxime
    • NSC23921
    • pyridine-2-carboxaldoxime
    • syn-pyridinealdoxime
    • Z-pyridine-2-carbaldehyde oxime
    • 2-Pyridinecarbaldehyde oxime
    • MTFJSAGADRTKCI-YVMONPNESA-N
    • N-[(pyridin-2-yl)methylidene]hydroxylamine,(E)-N-[(pyridin-2-yl)methylidene]hydroxylamine
    • A892577
    • NSC 66484
    • Q27287200
    • UNII-8PN0640Z70
    • P-2-A
    • STR01308
    • .alpha.-Picolinealdoxime
    • AQ-405/40177765
    • 2110-14-7
    • 2-Pyridinecarboxaldehyde,oxime,[c(Z)]-
    • 8PN0640Z70
    • Picolinaldehyde oxime
    • EN300-1265402
    • Pyridine-2-carbaldehyde oxime
    • UNII-2WFO9N5MQE
    • Picolinaldehyde, oxime
    • (E)-2-Pyridinecarboxaldehyde oxime
    • BRN 0109061
    • SCHEMBL8384495
    • 2WFO9N5MQE
    • MFCD00006354
    • 2-Formylpyridine oxime
    • syn-2-Pyridinealdoxime, >=99%
    • 2-Formylpyridine ketoxime
    • J-013843
    • N-[(Pyridin-2-yl)methylidene]hydroxylamine
    • Picolinaldehyde, oxime, (E)-
    • 2-Hydroxyiminomethyl pyridine
    • 2-Pyridinecarboxaldehyde, oxime, (E)-
    • AKOS003625743
    • Pyridine-2-carboxaldehyde oxime
    • AKOS030241196
    • Pyridine 2-aldoxime
    • (NE)-N-(pyridin-2-ylmethylidene)hydroxylamine
    • BDBM50458950
    • (Z)-pyridine-2-aldoxime
    • Picolinaldoxime
    • J-800119
    • 2-Pyridinecarboxaldehyde, oxime, [C(E)]-
    • Pyrine-2-aldoximate
    • A862656
    • FG-0440
    • alpha-Picolinealdoxime
    • J-802099
    • NSC66484
    • (E)-Picolinaldehydeoxime
    • J-640118
    • F0001-0753
    • 5-21-07-00305 (Beilstein Handbook Reference)
    • 2-Pyridylaldoxime
    • Picolinealdehyde, oxime
    • 1193-96-0
    • (Z)-N-[(pyridin-2-yl)methylidene]hydroxylamine
    • (Z)-Pyridine-2-carbaldehyde oxime
    • Pyridine-2-aldoxime, (E)-
    • CCRIS 7743
    • Pikolinealdoxime
    • (E)-Picolinaldehyde oxime
    • P2A
    • 2-Pyridinecarboxaldoxime
    • Pyridine-2-aldoximate
    • 2-Pyridinecarboxaldehyde, oxime
    • CHEMBL77510
    • syn-Pyridin-2-aldoxime
    • 873-69-8
    • NSC-66484
    • 2-Pyridinecarboxaldehyde, oxime, (c(E))-
    • EINECS 212-849-6
    • pyridine-2-carbaldoxime
    • (E)-N-hydroxy-1-(pyridin-2-yl)methanimine
    • STK325299
    • MDL: MFCD00167166
    • Inchi: 1S/C6H6N2O/c9-8-5-6-3-1-2-4-7-6/h1-5,9H/b8-5+
    • InChI Key: MTFJSAGADRTKCI-VMPITWQZSA-N
    • SMILES: O/N=C/C1C=CC=CN=1

Computed Properties

  • Exact Mass: 122.048012819g/mol
  • Monoisotopic Mass: 122.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 110-112 °C(lit.)
  • Solubility: methanol: 0.1 g/mL, clear
  • Solubility: dissolve in water
  • pka: 3.59, 10.18(at 20℃)

2-Pyridinecarboxaldehyde,oxime, [C(Z)]- Security Information

  • Hazard Statement: Harmful
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: 26-36/37/39
  • Hazardous Material Identification: Xn
  • Storage Condition:Store at 0 ° C
  • Risk Phrases:R22

2-Pyridinecarboxaldehyde,oxime, [C(Z)]- Pricemore >>

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